Cas no 52548-32-0 (5-Nitro-2-(phenylsulfanyl)benzenecarbaldehyde)

• Product Name: 5-Nitro-2-(phenylsulfanyl)benzenecarbaldehyde
• CAS No: 52548-32-0
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• MDL: MFCD03788384
• CID: 366302
• PubChem ID: 2981067
• Update Time: 2025-04-19

5-Nitro-2-(phenylsulfanyl)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,5-nitro-2-(phenylthio)-
• 5-Nitro-2-(phenylsulfanyl)benzenecarbaldehyde
• 5-NITRO-2-(PHENYLTHIO)BENZALDEHYDE
• 5-nitro-2-phenylsulfanylbenzaldehyde
• 3-nitro-6-(phenylthio)-benzaldehyde
• 5-Nitro-2-phenylmercapto-benzaldehyd
• 5-nitro-2-phenylsulfanyl-benzaldehyde
• JS-007C
• SCHEMBL4748682
• FT-0681107
• 52548-32-0
• J-517861
• DTXSID40388071
• 5-nitro-2-(phenylsulfanyl)benzaldehyde
• CS-0322980
• MFCD03788384
• AKOS000408463
• XWIWOASJHKVEKI-UHFFFAOYSA-N
• STL509423

• MDL： MFCD03788384
• Inchi： 1S/C13H9NO3S/c15-9-10-8-11(14(16)17)6-7-13(10)18-12-4-2-1-3-5-12/h1-9H
• InChI Key： XWIWOASJHKVEKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.03000
• Monoisotopic Mass: 259.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.36
• Melting Point: 106-107
• Boiling Point: 413.2°C at 760 mmHg
• Flash Point: 203.7°C
• Refractive Index: 1.666
• PSA: 88.19000
• LogP: 4.08170

5-Nitro-2-(phenylsulfanyl)benzenecarbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT